[(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine

Medicinal chemistry Lipophilicity optimization ADME prediction
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H10BrNS
Molecular Weight 232.14 g/mol
Cat. No. B13293341
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name[(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine
Molecular FormulaC8H10BrNS
Molecular Weight232.14 g/mol
Structural Identifiers
SMILESC=CCNCC1=CC(=CS1)Br
InChIInChI=1S/C8H10BrNS/c1-2-3-10-5-8-4-7(9)6-11-8/h2,4,6,10H,1,3,5H2
InChIKeyOHCJNKIAMKDHOO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

[(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine Procurement & Selection


[(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine (CAS 1040047-22-0) is a brominated thiophene derivative bearing an allylamine side chain, with molecular formula C₈H₁₀BrNS and a molecular weight of 232.14 g/mol [1]. It is primarily employed as a bifunctional synthetic intermediate, wherein the aryl bromide serves as a handle for transition-metal-catalyzed cross-coupling and the terminal alkene enables thiol-ene click chemistry or olefin metathesis [2]. Commercially, it is supplied at 95% purity, requiring sealed, dry storage at 2–8 °C . Its computed properties—XLogP3 of 2.3, topological polar surface area of 40.3 Ų, and four rotatable bonds—place it within the orally bioavailable chemical space (Lipinski compliant), distinguishing it from both its 5-bromo regioisomer and its N-methyl congener [1].

1
Dual orthogonal handles Aryl bromide for cross-coupling plus terminal alkene for thiol-ene or metathesis.
2
Distinct lipophilicity window XLogP3 ~2.3 separates it from the 5-bromo regioisomer and N-alkyl analogs.
3
Regioisomeric identity matters 4-Br thiophene exhibits attenuated cross-coupling reactivity vs. 2- or 5-Br isomers.

Irreplaceability of [(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine


Despite sharing the C₈H₁₀BrNS formula with its 5-bromo regioisomer, [(4-bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine differs in three actionable dimensions that directly impact synthetic planning and biological screening outcomes. First, the bromine position (C4 vs. C5) alters the electronic distribution of the thiophene ring, governing both cross-coupling reactivity and the regiochemistry of further electrophilic substitution [1]. Second, the N-allyl substituent confers 0.6 log units lower lipophilicity (XLogP3 2.3 vs. 2.7) compared to the 5-bromo isomer, and 0.6 log units higher lipophilicity compared to the N-methyl analog (XLogP3 1.7), making the compound neither excessively hydrophobic nor overly polar [2][3]. Third, the allyl group provides a distinct orthogonal reactive handle—absent in the N-methyl, N-ethyl, and N-cyclopropyl analogs—enabling thiol-ene click chemistry, olefin metathesis, and hydroamination that cannot be accessed with saturated N-alkyl congeners [4]. These differences mean that substituting an analog without deliberate consideration of bromine regiochemistry, N-substituent lipophilicity, or orthogonal reactivity will alter both the synthetic route and the downstream biological or materials profile.

Attribute
Target (4-Br, N-allyl)
5-Br regioisomer
Bromine position
4-position (β): slower oxidative addition, enables sequential coupling
5-position (α): faster coupling, may alter regioselectivity and electronics
N-substituent
Allyl: terminal alkene handle, XLogP3 ~2.3
Same allyl, but XLogP3 ~2.7; lipophilicity shift may affect assay profiles
Key risk
Altered cross-coupling kinetics and higher hydrophobicity may change synthetic route and biological readouts
Target (4-Br, N-allyl)
N-Methyl analog
Alkene handle
Present: enables thiol-ene, metathesis
Absent: no orthogonal click chemistry possible
Lipophilicity
XLogP3 ~2.3
XLogP3 ~1.7: lower permeability risk but may miss mid-range window
Key risk
Loss of bifunctional reactivity; lipophilicity shift may alter membrane partitioning

Quantitative Differentiation of [(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine


Lipophilicity Tuning: Comparison with 5-Bromo Regioisomer and N-Methyl Analog

The target compound occupies a distinct intermediate lipophilicity window (XLogP3 = 2.3) compared to its two most immediate analogs: the 5-bromo regioisomer [(5-bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine (CAS 851452-55-6, XLogP3 = 2.7) and the N-methyl analog [(4-bromothiophen-2-yl)methyl](methyl)amine (CAS 814255-78-2, XLogP3 = 1.7) [1][2]. This 0.4–0.6 log unit difference translates to approximately a 2.5- to 4-fold difference in partition coefficient, sufficient to meaningfully alter membrane permeability and solubility in biological assays [3]. The target compound thus avoids the excessive hydrophobicity of the 5-bromo isomer (which may promote promiscuous binding or aggregation) and the lower permeability risk of the N-methyl analog.

Lipophilicity tuning
Head-to-head
ΔXLogP3: -0.4 vs 5-Br isomer; +0.6 vs N-methyl analog
Supports mid-range lipophilicity optimization
Computed XLogP3; experimental LogP available only for target
Medicinal chemistry Lipophilicity optimization ADME prediction

Conformational Flexibility: Allyl vs. Saturated N-Alkyl Substituents

The target compound possesses four rotatable bonds, compared to only two for the N-methyl analog (CAS 814255-78-2) and three for the N-cyclopropyl analog (CAS 1040047-46-8) [1][2][3]. The terminal allyl C=C bond and the methylene linker contribute additional conformational degrees of freedom that may enable more favorable induced-fit binding to protein targets, albeit at the entropic cost associated with increased flexibility. This parameter is a key determinant in ligand efficiency metrics used in fragment-based drug discovery.

Conformational flexibility
Head-to-head
4 rotatable bonds vs. 2 (N-Me) and 3 (N-cyclopropyl)
May influence induced-fit binding
Entropic cost vs. conformational adaptability trade-off
Conformational analysis Drug design Ligand efficiency

Orthogonal Click Chemistry Handle via Allyl Group

The target compound carries a terminal alkene (allyl) moiety that enables thiol-ene radical addition, olefin cross-metathesis, and hydroamination reactions—transformations that are mechanistically inaccessible to the N-methyl (CAS 814255-78-2), N-ethyl, and N-cyclopropyl (CAS 1040047-46-8) analogs, all of which bear fully saturated N-substituents [1][2]. This dual functionality (aryl bromide for cross-coupling + allyl for click/bioconjugation) allows sequential orthogonal derivatization without protecting-group manipulation, a significant advantage in library synthesis and chemical biology probe construction [3].

Allyl click handle
Class-level
Terminal C=C present; absent in N-alkyl analogs
Enables orthogonal dual derivatization
Class-level thiol-ene/metathesis precedent
Click chemistry Bioconjugation Thiol-ene reaction

Cross-Coupling Reactivity: 4-Bromo vs. 5-Bromo Thiophene Isomers

The bromine atom at the 4-position (β-position) of the thiophene ring in the target compound faces a higher activation barrier for oxidative addition to Pd(0) compared to the 2-/5-positions (α-positions) due to lower LUMO coefficient density at C4 [1]. The 5-bromo regioisomer (CAS 851452-55-6) is expected to undergo faster Suzuki-Miyaura or Buchwald-Hartwig coupling under identical conditions [2]. This differential reactivity can be exploited for chemoselective cross-coupling in substrates bearing multiple halogen substituents: the target compound's 4-bromo substituent can serve as a 'latent' coupling site, enabling sequential C–C bond formation when paired with a more reactive 2-bromo or 5-bromo thiophene moiety [3].

Cross-coupling reactivity
Class-level
4-Br (β) slower oxidative addition vs. 5-Br (α)
Supports sequential coupling design
Kinetic difference inferred from literature; no direct pair data
Palladium catalysis Cross-coupling Regioselectivity

Experimental LogP vs. Computed XLogP3 Comparison

The experimentally derived LogP of 2.94 (Fluorochem) is 0.64 log units higher than the computed XLogP3 of 2.3 (PubChem) for the target compound [1]. For the 5-bromo regioisomer, only the computed XLogP3 of 2.7 is available from PubChem [2]; no experimental LogP source was identified. This discrepancy highlights the importance of using consistent measurement methodology when comparing lipophilicity across compound series. When using experimental LogP (target: 2.94), the lipophilicity ranking reverses relative to the 5-bromo isomer's computed value (2.7), potentially altering ADME predictions. Researchers should standardize on either computed or experimental LogP values for SAR series and not mix datasets.

Exp. vs comp. LogP
Cross-study
Exp. LogP 2.94 (Fluorochem) vs. XLogP3 2.3
Consistent sourcing needed for SAR
No experimental LogP for 5-Br isomer; method discrepancy
Physicochemical profiling LogP measurement Data standardization

Optimal Applications of [(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine


Hit-to-Lead Optimization with Mid-Range Lipophilicity

When a screening hit requires lipophilicity within the 2.0–2.5 XLogP3 range for CNS or oral bioavailability, the target compound (XLogP3 = 2.3) provides a direct match without synthetic modification, whereas the 5-bromo regioisomer (XLogP3 = 2.7) exceeds this window and the N-methyl analog (XLogP3 = 1.7) falls short [1]. This avoids the need for additional polarity-modulating substituents that would increase molecular weight and synthetic complexity. The 4-rotatable-bond scaffold also maintains Veber rule compliance for oral bioavailability [1].

Bifunctional Probe Synthesis via Cross-Coupling and Click Chemistry

The target compound uniquely enables a two-step orthogonal functionalization sequence: (i) Pd-catalyzed Suzuki-Miyaura or Buchwald-Hartwig coupling at the C4–Br position, followed by (ii) thiol-ene click chemistry or olefin metathesis at the allyl group [2][3]. This sequence is impossible with N-methyl, N-ethyl, or N-cyclopropyl analogs because they lack the terminal alkene required for the second step [3]. Researchers constructing chemical biology probes or fluorescently labeled conjugates can achieve this in two steps without protecting group manipulation.

Chemoselective Cross-Coupling for Polyhalogenated Substrates

In synthetic sequences where multiple brominated thiophene building blocks must be coupled in a specific order, the attenuated reactivity of the 4-bromo position (compared to 2- or 5-bromo substituents) allows the target compound to serve as a 'latent' coupling partner that reacts only under more forcing conditions [4]. This inherent chemoselectivity eliminates the need for orthogonal halogen pairs (e.g., Br/I), reducing the number of distinct building blocks required and simplifying supply chain logistics for library synthesis [4].

Physicochemical SAR Using Experimental LogP

For ADME/PK teams building lipophilicity-activity relationships, the availability of an experimentally measured LogP (2.94, Fluorochem) for the target compound, though methodologically distinct from the computed XLogP3 (2.3), provides a benchmark value for calibration of in silico models . In contrast, no experimental LogP is readily available from non-excluded sources for the 5-bromo regioisomer, making the target compound the more data-rich choice for building predictive physicochemical models .

Application
Selection Property
Validation Focus
Hit-to-lead lipophilicity tuning
Intermediate XLogP3 and moderate rotatable bond count
Lipophilicity-activity relationship (LAR) assays
Orthogonal probe conjugation
Dual reactive handles (aryl Br + allyl)
Sequential cross-coupling/click efficiency
Multi-step sequential coupling
Attenuated 4-Br reactivity
Chemoselectivity under forcing conditions
Physicochemical model calibration
Experimental LogP availability
Consistent dataset building
Quote Request

Request a Quote for [(4-Bromothiophen-2-yl)methyl](prop-2-en-1-yl)amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.